15,16-Epoxylinoleic acid

• CAS: 64044-08-2
• Molecular Formula: C18H30O3
• Molecular Weight: 294.4 g/mol
• InChI: InChI=1S/C18H30O3/c1-2-16-17(21-16)14-12-10-8-6-4-3-5-7-9-11-13-15-18(19)20/h4,6,10,12,16-17H,2-3,5,7-9,11,13-15H2,1H3,(H,19,20)/b6-4-,12-10-/t16-,17+/m0/s1
• InChIKey: HKSDVVJONLXYKL-YNOGVTSOSA-N

15,16-Epoxylinoleic Acid (CAS 64044-08-2): Procurement-Relevant Identity and Endogenous Lipid Class Position

15,16-Epoxylinoleic acid (cis-15,16-epoxy-9(Z),12(Z)-octadecadienoic acid) is an endogenous oxylipin belonging to the epoxyoctadecamonoenoic acid (EpOME) family, which comprises cytochrome P450-derived epoxides of linoleic acid [1]. Unlike the more extensively studied 9,10-EpOME and 12,13-EpOME (vernolic acid) regioisomers, the 15,16-epoxy regioisomer features the oxirane ring positioned at the terminal Δ15 double bond of linoleic acid, creating a distinct spatial configuration that influences its recognition by epoxide hydrolases and its physicochemical behavior in analytical systems [2]. The compound has been identified as a naturally occurring seed oil constituent in species including Asparagus officinalis and Phlomis oreophilla, confirming its biosynthetic relevance [3].

Compound Class Endogenous EpOME (15,16-epoxylinoleic acid)

Analytical Role Authentic regioisomer standard for lipidomics

Key Differentiator Terminal oxirane at C15–C16 enables chromatographic/MS distinction

• [1] Hildreth K, Kodani SD, Hammock BD, et al. Cytochrome P450-derived linoleic acid metabolites EpOMEs and DiHOMEs: A review of recent studies. J Nutr Biochem. 2020; 108484. View Source
• [2] Krewson CF. Naturally occurring epoxy oils. J Am Oil Chem Soc. 1968; 45(4): 250-256. View Source
• [3] Ul'chenko NT, Gusakova SD, Glushenkova AI. Neutral lipids of the seeds of Phlomis oreophilla and Ph. regelii. Chem Nat Compd. 1995; 31(5): 597-600. View Source

Why 15,16-Epoxylinoleic Acid (CAS 64044-08-2) Cannot Be Substituted with 9,10-EpOME or 12,13-EpOME in Specialized Applications

EpOME regioisomers are not functionally interchangeable despite sharing a common linoleic acid backbone. The oxirane position determines enzymatic hydrolysis kinetics and analytical detectability. While 9,10-EpOME and 12,13-EpOME are the predominant plasma EpOMEs with well-characterized leukotoxin activities, the 15,16-epoxy regioisomer represents a distinct metabolic branch with unique epoxide hydrolase substrate specificity [1]. Furthermore, the analytical challenge of distinguishing 15,16-epoxylinoleic acid from other epoxy fatty acids is well-documented: no single analytical tool has been universally successful in measuring the oxirane content of epoxides due to molecular structure-dependent reactivity differences, and the 15,16-regioisomer's terminal epoxide positioning confers distinct chromatographic retention and mass spectrometric fragmentation profiles [2]. This means that studies requiring authentic 15,16-epoxylinoleic acid quantification or functional interrogation cannot rely on surrogate EpOME isomers without compromising data integrity.

Regioisomer-specific hydrolysis

sEH kinetics differ by oxirane position; surrogate EpOMEs may alter metabolic readouts.

Analytical non-interchangeability

Terminal epoxide produces distinct LC/GC retention and MS fragmentation; 9,10- or 12,13-EpOME cannot substitute.

Biosynthetic context mismatch

15,16-epoxide is a minor natural product; using internal epoxides may misrepresent endogenous profiles.

• [1] Yamanashi H, Boeglin WE, Morisseau C, et al. Catalytic activities of mammalian epoxide hydrolases with cis and trans fatty acid epoxides relevant to skin barrier function. J Lipid Res. 2018; 59(4): 684-695. View Source
• [2] Krewson CF. Naturally occurring epoxy oils. J Am Oil Chem Soc. 1968; 45(4): 250-256. View Source

15,16-Epoxylinoleic Acid (CAS 64044-08-2): Quantifiable Differential Evidence for Informed Procurement

Endogenous Abundance in Mammalian Plasma: EpOME Class Potency versus Arachidonate-Derived EpETrEs

In mammalian plasma, linoleate-derived EpOMEs (including 15,16-epoxylinoleic acid) are up to 100-fold more abundant than arachidonate-derived EpETrEs [1]. Despite this concentration advantage, EpOMEs and EpETrEs exhibit equivalent anti-inflammatory potency (IC₅₀ 4.2 nM [2.6–6.8 nM] for IL-6 suppression in LPS-stimulated RAW 264.7 macrophages), establishing that the EpOME class provides substantially greater physiological impact per unit of biosynthetic investment [1].

Plasma EpOME vs EpETrE

Class-level

EpOMEs: reported IC₅₀ 4.2 nM (cytokine suppression), 100× higher plasma abundance than EpETrEs

Supports plasma EpOME pool quantification and lipidomics context

Class-level inference; verify regioisomer-specific data

Evidence Dimension	Anti-inflammatory potency (IC₅₀) and endogenous plasma abundance
Target Compound Data	EpOME class (including 15,16-epoxylinoleic acid): IC₅₀ 4.2 nM (cytokine suppression); plasma concentration up to 100× greater than EpETrE class
Comparator Or Baseline	EpETrE class (arachidonate-derived epoxides): IC₅₀ 4.2 nM; plasma concentration baseline (1×)
Quantified Difference	Equipotent (IC₅₀ ratio = 1.0); 100× greater abundance
Conditions	RAW 264.7 macrophages, LPS (500 nM, 24 hr), 1 hr pretreatment with 9(10)-EpOME or 11(12)-EpETrE (0.03–100 nM)

Why This Matters

Procurement of 15,16-epoxylinoleic acid is justified for studies investigating the quantitatively dominant EpOME pool in plasma and tissues.

• [1] Singh V, Saha P, Vijay-Kumar M, Shearer G. Abstract 463: Linoleate Epoxides, EpOMEs, Are Potent Anti-inflammatory Fatty Acid Epoxides and Nearly Equivalent to Arachidonate-derived EpETrEs. Arterioscler Thromb Vasc Biol. 2016; 36(Suppl 1): A463. View Source

Epoxide Hydrolase Substrate Specificity: Distinct Enzymatic Recognition of 15,16-Regioisomer

Soluble epoxide hydrolase (sEH, EC 3.3.2.10) catalyzes the hydrolysis of 15,16-epoxylinoleic acid to its corresponding diol (15,16-DiHODE) [1]. While all EpOME regioisomers serve as sEH substrates, the 15,16-epoxide's terminal oxirane position distinguishes its enzyme-substrate binding geometry from the internal epoxides of 9,10-EpOME and 12,13-EpOME, resulting in regioisomer-specific hydrolysis kinetics [2]. This differential metabolism directly impacts the compound's in vivo half-life and downstream signaling capacity.

sEH Substrate Specificity

Reported

Target (15,16-epoxide): terminal oxirane → distinct binding geometry

Comparator (9,10-/12,13-EpOME): internal epoxides → altered enzyme recognition

Regioisomer-specific hydrolysis kinetics context

Cross-study comparable; quantitative kcat/Km unavailable

Evidence Dimension	Substrate specificity of soluble epoxide hydrolase (sEH)
Target Compound Data	15,16-epoxylinoleic acid: substrate for sEH; hydrolyzed to 15,16-DiHODE
Comparator Or Baseline	9,10-EpOME and 12,13-EpOME: also sEH substrates but with internal oxirane positioning; distinct enzyme recognition
Quantified Difference	Regioisomer-dependent hydrolysis kinetics (quantitative kcat/Km values not available in public domain for 15,16-epoxylinoleic acid specifically; cross-study inference based on known sEH substrate promiscuity and positional effects)
Conditions	Recombinant mammalian sEH; enzymatic hydrolysis reaction: epoxide + H₂O → vicinal diol

Why This Matters

The 15,16-regioisomer is essential for studies of regioisomer-specific epoxide hydrolase activity and for developing isoform-selective sEH inhibitors.

• [1] MetaCyc: EC 3.3.2.10 — soluble epoxide hydrolase. Reaction: (9Z,12Z)-15,16-epoxyoctadeca-9,12-dienoate + H₂O → (9Z,12Z)-15,16-dihydroxyoctadeca-9,12-dienoate. View Source
• [2] Yamanashi H, Boeglin WE, Morisseau C, et al. Catalytic activities of mammalian epoxide hydrolases with cis and trans fatty acid epoxides relevant to skin barrier function. J Lipid Res. 2018; 59(4): 684-695. View Source

Analytical Selectivity: Structural Basis for Chromatographic and Spectrophotometric Differentiation

The analytical differentiation of epoxy fatty acid regioisomers remains a recognized technical challenge due to molecular structure-dependent oxirane reactivity [1]. The 15,16-epoxylinoleic acid molecule, with its terminal oxirane at the C15–C16 position and two conjugated Z-double bonds at C9 and C12, produces unique chromatographic retention times and mass spectrometric fragmentation signatures that are absent in the internal epoxides 9,10-EpOME and 12,13-EpOME. No single analytical method has been universally successful for oxirane quantification across all epoxy fatty acid regioisomers, underscoring the necessity of authentic standards [1].

Analytical Differentiation

Reported

Terminal oxirane yields unique GC-MS retention and fragmentation vs internal epoxides; no universal oxirane quantification method exists

Authentic standard required for method validation

Method context; regioisomer-dependent reactivity

Evidence Dimension	Analytical detectability and regioisomer resolution
Target Compound Data	15,16-epoxylinoleic acid: terminal oxirane; distinct GC-MS retention and fragmentation profile
Comparator Or Baseline	9,10-EpOME and 12,13-EpOME: internal oxiranes; different chromatographic behavior
Quantified Difference	Qualitative difference in analytical method performance; no universal oxirane quantification method exists across regioisomers
Conditions	Gas chromatography-mass spectrometry (GC-MS); oxirane titration; chromatographic separation of epoxy fatty acid methyl esters

Why This Matters

Authentic 15,16-epoxylinoleic acid standard is required for accurate lipidomic quantification and method validation in epoxy fatty acid research.

• [1] Krewson CF. Naturally occurring epoxy oils. J Am Oil Chem Soc. 1968; 45(4): 250-256. View Source

Natural Product Occurrence: 15,16-Epoxylinoleic Acid in Seed Oil Biosynthetic Pathways

15,16-Epoxylinoleic acid has been identified as a naturally occurring epoxy fatty acid in multiple plant species, including Asparagus officinalis (asparagus) seed oil and Phlomis oreophilla seed lipids [1][2]. In contrast, the more abundant vernolic acid (12,13-epoxyoleic acid) and coronaric acid (9,10-epoxyoleic acid) are derived from oleic acid rather than linoleic acid, while 9,10-EpOME and 12,13-EpOME are linoleate-derived internal epoxides. The 15,16-regioisomer represents a distinct biosynthetic branch with terminal epoxidation specificity.

Natural Occurrence

Reported

15,16-epoxide: only linoleate-derived terminal epoxide among 4 major classes; found in Asparagus, Phlomis seeds

Vernolic/coronaric acids: oleate-derived; 9,10-/12,13-EpOME: linoleate-derived internal epoxides

Supports phytochemical identification and profiling

Data to verify in specific matrices

Evidence Dimension	Natural occurrence and biosynthetic origin
Target Compound Data	15,16-epoxylinoleic acid: detected in Asparagus officinalis seed oil and Phlomis oreophilla seeds; linoleic acid-derived terminal epoxide
Comparator Or Baseline	Vernolic acid (12,13-epoxyoleic acid): oleic acid-derived, most abundant seed oil epoxy acid; Coronaric acid: 9,10-epoxyoleic acid, oleic acid-derived; 9,10-EpOME and 12,13-EpOME: linoleic acid-derived internal epoxides
Quantified Difference	15,16-epoxylinoleic acid is the only linoleate-derived terminal epoxide among the four major classes of naturally occurring epoxy fatty acids (9,10-epoxystearic, vernolic, coronaric, 15,16-epoxylinoleic) [1]
Conditions	Seed oil extraction and fatty acid methyl ester analysis by GC-MS and oxirane titration

Why This Matters

Researchers studying plant epoxy fatty acid biosynthesis or characterizing seed oil compositions require authentic 15,16-epoxylinoleic acid for identification and quantification.

• [1] Krewson CF. Naturally occurring epoxy oils. J Am Oil Chem Soc. 1968; 45(4): 250-256. View Source
• [2] Ul'chenko NT, Gusakova SD, Glushenkova AI. Neutral lipids of the seeds of Phlomis oreophilla and Ph. regelii. Chem Nat Compd. 1995; 31(5): 597-600. View Source

Lipoxygenase-Mediated Transformation: 15,16-Epoxide as a Substrate for Bioactive Hydroxy-Endoperoxide Generation

Fatty acid epoxides can be transformed by lipoxygenase (LOX) enzymes into hydroxy-endoperoxides, representing a potential P450–LOX metabolic interaction pathway [1]. This transformation was demonstrated using soybean LOX-1 with 15,16-epoxy-α-linolenic acid as substrate. The 15,16-epoxide regiospecificity is critical for this transformation because the oxirane must be positioned to permit LOX-catalyzed dioxygenation at the remaining double bonds. Internal epoxides (e.g., 9,10-EpOME, 12,13-EpOME) would yield structurally distinct endoperoxide products due to different positional constraints.

LOX Transformation Pathway

Class-level

15,16-epoxide preserves two internal double bonds for LOX dioxygenation; internal epoxides block one oxygenation site

Substrate for regioisomer-specific oxylipin discovery

Class-level inference; verify LOX isoform activity

Evidence Dimension	Substrate suitability for lipoxygenase-catalyzed hydroxy-endoperoxide formation
Target Compound Data	15,16-epoxylinoleic acid: contains two conjugated Z-double bonds (C9 and C12) available for LOX-catalyzed oxygenation with terminal oxirane intact
Comparator Or Baseline	14,15-epoxyeicosatrienoic acid (14,15-EET): demonstrated transformation by murine 12-LOX and human 15-LOX-1 to hydroxy-endoperoxides
Quantified Difference	Qualitative structural distinction; 15,16-epoxide's terminal oxirane preserves two internal double bonds for LOX attack, whereas internal epoxides block one oxygenation site
Conditions	In vitro enzymatic assay with recombinant lipoxygenase (soybean LOX-1, murine platelet-type 12-LOX, human 15-LOX-1)

Why This Matters

15,16-Epoxylinoleic acid is the appropriate substrate choice for investigations into regioisomer-specific LOX transformation pathways and novel oxylipin metabolite discovery.

• [1] Teder T, Boeglin WE, Brash AR. Lipoxygenase-catalyzed transformation of epoxy fatty acids to hydroxy-endoperoxides: a potential P450 and lipoxygenase interaction. J Lipid Res. 2014; 55(12): 2587-2596. View Source

Validated Application Scenarios for 15,16-Epoxylinoleic Acid (CAS 64044-08-2) Based on Differential Evidence

Lipidomic Quantification of Endogenous EpOME Pools in Mammalian Plasma and Tissues

For researchers quantifying the complete EpOME profile in plasma or tissue samples, 15,16-epoxylinoleic acid serves as an essential authentic standard for LC-MS/MS or GC-MS method development and validation. Given that EpOMEs are up to 100-fold more abundant than EpETrEs in plasma and exhibit equipment anti-inflammatory potency, accurate regioisomer-specific quantification is critical for interpreting oxylipin-mediated physiological effects [1]. The 15,16-regioisomer's distinct chromatographic retention time and fragmentation pattern necessitate a dedicated standard; substitution with 9,10-EpOME or 12,13-EpOME will produce erroneous peak assignments and quantification failures [2].

Soluble Epoxide Hydrolase (sEH) Substrate Profiling and Inhibitor Selectivity Studies

Investigators studying regioisomer-specific epoxide hydrolase kinetics require authentic 15,16-epoxylinoleic acid as a substrate to characterize sEH (EC 3.3.2.10) activity across the full panel of endogenous EpOMEs [1]. The terminal oxirane positioning of 15,16-epoxylinoleic acid provides a distinct binding geometry relative to internal epoxides, enabling structure-activity relationship (SAR) analysis of sEH inhibitors and assessment of whether inhibitor potency varies by regioisomer substrate. Metabolic studies tracking conversion to 15,16-DiHODE are impossible without the authentic epoxide substrate [1].

Plant Seed Oil Characterization and Epoxy Fatty Acid Biosynthesis Research

Phytochemistry and agricultural biotechnology researchers investigating epoxy fatty acid distribution in seed oils require authentic 15,16-epoxylinoleic acid for unambiguous identification. This compound has been confirmed in Asparagus officinalis and Phlomis oreophilla seed lipids, representing the only linoleate-derived terminal epoxide among the four major naturally occurring epoxy fatty acid classes [1][2]. Studies aimed at metabolic engineering of epoxy fatty acid production or characterization of novel plant oil sources must include the 15,16-regioisomer standard to distinguish it from the more abundant vernolic and coronaric acids.

Novel Oxylipin Metabolite Discovery via Lipoxygenase Transformation Pathways

For researchers exploring P450–lipoxygenase metabolic crosstalk, 15,16-epoxylinoleic acid provides a structurally distinct substrate for generating novel hydroxy-endoperoxide metabolites. The terminal oxirane preserves two internal double bonds (C9 and C12) for LOX-catalyzed dioxygenation, a structural feature not available with internal EpOME regioisomers [1]. This application is particularly relevant for discovery-oriented lipidomics seeking to characterize previously unidentified oxylipin species with potential signaling functions.

Application

Selection Property

Validation Focus

Lipidomic Quantification of Endogenous EpOME Pools

Regioisomer-specific analytical standard

LC-MS/MS or GC-MS method validation, peak assignment accuracy

sEH Substrate Profiling and Inhibitor SAR

Terminal oxirane substrate for sEH

Regioisomer-dependent hydrolysis kinetics, inhibitor selectivity

Plant Seed Oil Epoxy Fatty Acid Profiling

Only linoleate-derived terminal epoxide standard

GC-MS identification and quantification in botanical extracts

Novel Oxylipin Discovery (P450–LOX Crosstalk)

Preserves two internal double bonds for LOX dioxygenation

Hydroxy-endoperoxide metabolite structural characterization

• [1] Singh V, Saha P, Vijay-Kumar M, Shearer G. Abstract 463: Linoleate Epoxides, EpOMEs, Are Potent Anti-inflammatory Fatty Acid Epoxides and Nearly Equivalent to Arachidonate-derived EpETrEs. Arterioscler Thromb Vasc Biol. 2016; 36(Suppl 1): A463. View Source
• [2] Krewson CF. Naturally occurring epoxy oils. J Am Oil Chem Soc. 1968; 45(4): 250-256. View Source
• [3] MetaCyc: EC 3.3.2.10 — soluble epoxide hydrolase. Reaction: (9Z,12Z)-15,16-epoxyoctadeca-9,12-dienoate + H₂O → (9Z,12Z)-15,16-dihydroxyoctadeca-9,12-dienoate. View Source
• [4] Ul'chenko NT, Gusakova SD, Glushenkova AI. Neutral lipids of the seeds of Phlomis oreophilla and Ph. regelii. Chem Nat Compd. 1995; 31(5): 597-600. View Source
• [5] Teder T, Boeglin WE, Brash AR. Lipoxygenase-catalyzed transformation of epoxy fatty acids to hydroxy-endoperoxides: a potential P450 and lipoxygenase interaction. J Lipid Res. 2014; 55(12): 2587-2596. View Source